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Compound of Interest

Compound Name: Disulfide, bis(2-bromoethyl)

CAS No.: 1002-40-0

Cat. No.: B1268364

Get Quote

Abstract: This technical guide provides a comprehensive overview of the principal synthetic

pathways for Disulfide, bis(2-bromoethyl) (C₄H₈Br₂S₂), a significant bifunctional molecule

utilized in chemical synthesis and drug development. The document details scientifically robust

methodologies, offering in-depth explanations of the underlying chemical principles and

experimental causality. Core strategies discussed include the sequential oxidation and

bromination of 2-mercaptoethanol and the direct oxidative coupling of a 2-bromoethanethiol

precursor. Each pathway is presented with a detailed, step-by-step protocol, a comparative

analysis of its advantages and limitations, and visual diagrams of the reaction workflows. This

guide is intended for researchers, chemists, and professionals in the pharmaceutical and

materials science industries, providing the authoritative and practical knowledge required for

the successful synthesis and application of this versatile chemical compound.

Introduction to Disulfide, bis(2-bromoethyl)
Disulfide, bis(2-bromoethyl), is an organosulfur compound featuring a central disulfide bond

linking two 2-bromoethyl groups.[1] This structure imparts bifunctional reactivity; the disulfide

bond is susceptible to cleavage under reducing conditions, while the terminal bromine atoms
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are excellent leaving groups for nucleophilic substitution reactions. This dual reactivity makes it

a valuable building block and cross-linking agent in various scientific domains.

Chemical Profile
IUPAC Name: 1-bromo-2-(2-bromoethyldisulfanyl)ethane[2]

Chemical Formula: C₄H₈Br₂S₂[2]

Molecular Weight: 280.04 g/mol [1][2]

CAS Number: 1002-40-0[2][3]

Structure: Br-CH₂-CH₂-S-S-CH₂-CH₂-Br

Significance and Applications
The utility of Disulfide, bis(2-bromoethyl) stems from its role as a versatile linker and

intermediate. It is employed in the synthesis of more complex molecules, including heterocyclic

compounds, crown ethers, and multidentate chalcogen-containing ligands.[1] In the realm of

drug development, the cleavable disulfide bond is a key motif in designing drug delivery

systems and antibody-drug conjugates (ADCs), allowing for the controlled release of

therapeutic agents within the reducing environment of the cell.[4]

Principal Synthetic Strategies
The synthesis of Disulfide, bis(2-bromoethyl) can be approached through several strategic

pathways. The choice of method often depends on the availability of starting materials,

scalability, and safety considerations. This guide focuses on the most chemically sound and

field-proven methodologies.

Pathway A: Two-Step Synthesis from 2-Mercaptoethanol
This is arguably the most practical and reliable pathway for laboratory-scale synthesis. It

leverages the readily available and inexpensive starting material, 2-mercaptoethanol, and

separates the formation of the stable disulfide bond from the introduction of the reactive bromo-

functionalities. This sequential approach enhances control over the reaction and minimizes the

handling of potentially unstable intermediates.
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Principle & Rationale: The strategy involves two distinct stages:

Oxidative Coupling: 2-mercaptoethanol is first oxidized to form the stable intermediate, bis(2-

hydroxyethyl) disulfide. This reaction is robust and high-yielding.

Bromination: The hydroxyl groups of the disulfide intermediate are subsequently substituted

with bromine using a standard brominating agent.

Causality: The thiol group (-SH) of 2-mercaptoethanol is readily oxidized to form a disulfide (-S-

S-) bond.[5] This can be achieved using various oxidizing agents, or simply by exposure to

atmospheric oxygen under basic conditions, which facilitates the formation of the thiolate anion,

the reactive species in the oxidation process.[5] Hydrogen peroxide is a common and effective

laboratory oxidant for this transformation.[6]

Experimental Protocol:

To a round-bottom flask equipped with a magnetic stirrer, add 2-mercaptoethanol (1.0 eq).

Dilute with deionized water.

While stirring vigorously, slowly add 30% hydrogen peroxide (H₂O₂) (approx. 0.5-0.6 eq)

dropwise. The reaction is exothermic; maintain the temperature below 40°C using an ice

bath.

After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours

until the characteristic odor of the thiol has disappeared.

The product, bis(2-hydroxyethyl) disulfide, can be extracted from the aqueous solution using

an organic solvent like ethyl acetate.

Dry the combined organic extracts over anhydrous sodium sulfate, filter, and remove the

solvent under reduced pressure to yield the product, typically as a viscous oil.
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Reactants Products

2 x HS-CH₂CH₂-OH
(2-Mercaptoethanol)

HO-CH₂CH₂-S-S-CH₂CH₂-OH
(Bis(2-hydroxyethyl) disulfide)

Oxidation

+ H₂O₂

(Oxidant) + 2 H₂O

Click to download full resolution via product page

Caption: Oxidation of 2-mercaptoethanol to its disulfide.

Causality: The primary alcohol groups of the intermediate are converted to alkyl bromides via

nucleophilic substitution. A common and effective reagent for this transformation is phosphorus

tribromide (PBr₃). The reaction proceeds via the formation of a phosphite ester intermediate,

which is then displaced by the bromide ion. This method is analogous to the Meyer method for

preparing alkyl chlorides from alcohols using PCl₃.[7]

Experimental Protocol:

In a fume hood, charge a dry, three-necked flask equipped with a dropping funnel, magnetic

stirrer, and a reflux condenser connected to a gas trap (to handle HBr fumes) with bis(2-

hydroxyethyl) disulfide (1.0 eq).

Cool the flask in an ice bath.

Slowly add phosphorus tribromide (PBr₃) (approx. 0.7-0.8 eq) dropwise with vigorous stirring.

Maintain the temperature below 10°C.

After addition, remove the ice bath and allow the mixture to warm to room temperature, then

heat gently to 50-60°C for 2-3 hours to drive the reaction to completion.

Cool the reaction mixture and carefully pour it onto crushed ice to quench the excess PBr₃.
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Extract the product, Disulfide, bis(2-bromoethyl), with a suitable organic solvent (e.g.,

dichloromethane).

Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution,

and brine.

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product, which can be further purified by vacuum

distillation or column chromatography.

Reactants Products

HO-CH₂CH₂-S-S-CH₂CH₂-OH Br-CH₂CH₂-S-S-CH₂CH₂-Br
(Disulfide, bis(2-bromoethyl))

Substitution

+ PBr₃
(Brominating Agent) + H₃PO₃

Click to download full resolution via product page

Caption: Bromination of the diol intermediate.

Pathway B: Direct Oxidation of a 2-Bromoethanethiol
Precursor
This pathway is more direct, involving the oxidation of a pre-formed 2-bromoethanethiol.

However, it presents a significant practical challenge: the precursor, 2-bromoethanethiol, is not

as readily available and is inherently less stable than 2-mercaptoethanol due to the potential for

intramolecular cyclization or polymerization.

Principle & Rationale: This method follows the general principle of disulfide synthesis via the

oxidative coupling of thiols.[1][6] If the 2-bromoethanethiol precursor can be obtained or

synthesized and used promptly, it can be oxidized to the target disulfide in a single step.
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Experimental Protocol (General):

Synthesize or procure 2-bromoethanethiol. This could be achieved by reacting 2-

bromoethanol with a thiolation agent like thiourea followed by hydrolysis.

Dissolve the 2-bromoethanethiol (2.0 eq) in a suitable solvent, such as ethanol or

dichloromethane.

Add a solution of an oxidizing agent, such as iodine (I₂) in ethanol, dropwise until a faint

persistent brown color is observed, indicating complete consumption of the thiol.

Quench any excess iodine with a few drops of sodium thiosulfate solution.

Remove the solvent under reduced pressure.

Purify the resulting Disulfide, bis(2-bromoethyl) using standard techniques like

chromatography.

Reactants Products

2 x Br-CH₂CH₂-SH
(2-Bromoethanethiol) Br-CH₂CH₂-S-S-CH₂CH₂-Br

Oxidative Coupling

+ Oxidant (e.g., I₂) + Byproduct (e.g., 2 HI)

Click to download full resolution via product page

Caption: Direct oxidation of 2-bromoethanethiol.

Comparative Analysis of Synthetic Pathways
The selection of an appropriate synthetic route is critical and depends on multiple factors. The

table below provides a comparative summary to aid in this decision-making process.
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Feature
Pathway A: From 2-
Mercaptoethanol

Pathway B: From 2-
Bromoethanethiol

Starting Material
2-Mercaptoethanol

(inexpensive, widely available)

2-Bromoethanethiol (less

common, potentially unstable)

Number of Steps
Two distinct chemical

transformations

One primary transformation

(precursor synthesis required)

Process Control
Excellent; stable intermediate

allows for purification

Moderate; requires handling of

a less stable precursor

Scalability
Good; well-understood and

robust reactions

Fair; limited by precursor

availability and stability

Safety
Requires handling of PBr₃

(corrosive) and thiols (stench)

Requires handling of

potentially unstable thiol

precursor

Overall Yield
Generally high due to robust

reactions

Variable; dependent on the

purity and stability of the thiol

Recommendation
Preferred method for most lab-

scale applications

Suitable for specialized

applications where the

precursor is available

Purification and Characterization
Purification: The crude product from either pathway can be purified by:

Vacuum Distillation: Effective for removing non-volatile impurities.

Column Chromatography: Using silica gel with a non-polar eluent system (e.g., hexane/ethyl

acetate) can provide high purity material.

Characterization: The identity and purity of the final product, Disulfide, bis(2-bromoethyl),
should be confirmed using standard analytical techniques.[1]

¹H NMR: Expected signals would include two triplets corresponding to the methylene protons

(-CH₂-S- and -CH₂-Br).
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¹³C NMR: Two distinct signals for the two types of carbon atoms.

Mass Spectrometry: The molecular ion peak (M⁺) should be observed at m/z corresponding

to C₄H₈Br₂S₂, with the characteristic isotopic pattern for two bromine atoms.

Safety Precautions
Thiols: Starting materials like 2-mercaptoethanol have a powerful and unpleasant odor. All

manipulations should be performed in a well-ventilated fume hood.

Brominating Agents: Phosphorus tribromide (PBr₃) is highly corrosive and reacts violently

with water. Appropriate personal protective equipment (gloves, goggles, lab coat) is

mandatory.

Alkylating Agents: The product, Disulfide, bis(2-bromoethyl), is an alkylating agent and

should be handled with care as it is potentially toxic and mutagenic. Avoid inhalation,

ingestion, and skin contact.

Conclusion
The synthesis of Disulfide, bis(2-bromoethyl) is most reliably achieved via a two-step

pathway commencing with the oxidative coupling of 2-mercaptoethanol to form bis(2-

hydroxyethyl) disulfide, followed by bromination. This method offers superior control, utilizes

readily available starting materials, and involves robust, high-yielding reactions, making it the

preferred choice for most research and development applications. While more direct routes

exist, they are often hampered by the instability and limited availability of the required

precursors. Adherence to the detailed protocols and safety precautions outlined in this guide

will enable the successful and safe synthesis of this important chemical intermediate.

References
Smolecule. (2023, August 15). Buy Disulfide, bis(2-bromoethyl) | 1002-40-0.
Benchchem. (2025). Preventing disulfide bond formation during reactions with
Triphenylmethyl(2-bromoethyl) sulfide.
Organic Chemistry Portal. Disulfide synthesis by S-S coupling.
PubChem. Disulfide, bis(2-bromoethyl) | C4H8Br2S2 | CID 572268.
ChemRxiv. Redox-Click Chemistry for Disulfide Formation from Thiols.
Wikipedia. Bis(2-chloroethyl)sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1268364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-disulfide-bis-2-bromoethyl
https://www.benchchem.com/product/b1268364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-disulfide-bis-2-bromoethyl
https://www.benchchem.com/product/b1268364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-disulfide-bis-2-bromoethyl
https://www.benchchem.com/product/b1268364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-disulfide-bis-2-bromoethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


King-Pharm. Disulfide, bis(2-bromoethyl) [1002-40-0].
ResearchGate. (2025, August 7). Synthesis and fungicidal activity of alkane-,-bis(2-
hydroxyethyl disulphide)s.
MP Biomedicals. TECHNICAL INFORMATION - 2-Mercaptoethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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